Cas no 844879-35-2 (3-BROMO-3',4'-DIFLUOROBENZOPHENONE)

3-Bromo-3',4'-difluorobenzophenone is a fluorinated benzophenone derivative characterized by its bromine and fluorine substituents, which enhance its reactivity and utility in organic synthesis. The presence of bromine at the 3-position and fluorine atoms at the 3' and 4'-positions makes it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, as well as nucleophilic aromatic substitutions. Its electron-withdrawing groups contribute to improved electrophilicity, facilitating selective functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where precise structural modifications are required. High purity and consistent quality ensure reliable performance in synthetic applications.

3-BROMO-3',4'-DIFLUOROBENZOPHENONE structure

844879-35-2 structure

Product Name:3-BROMO-3',4'-DIFLUOROBENZOPHENONE

CAS No:844879-35-2

MF:C₁₃H₇BrF₂O

MW:297.094889879227

MDL:MFCD06201465

CID:890575

PubChem ID:2756917

Update Time:2025-10-16

3-BROMO-3',4'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

- 3-BROMO-3',4'-DIFLUOROBENZOPHENONE
- (3-bromophenyl)-(3,4-difluorophenyl)methanone
- PC2350
- AKOS009339209
- A840816
- MFCD06201465
- 844879-35-2
- CS-0362920
- DTXSID70373632
- (3-bromophenyl)(3,4-difluorophenyl)methanone
- MDL： MFCD06201465
- Inchi： 1S/C13H7BrF2O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7H
- InChI Key： MXMRCWGRNCWZIQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=C(C=1)F)F)=O

Computed Properties

Exact Mass: 295.96500
Monoisotopic Mass: 295.96483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Melting Point: 57-60°C
PSA: 17.07000
LogP: 3.95830

3-BROMO-3',4'-DIFLUOROBENZOPHENONE Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

3-BROMO-3',4'-DIFLUOROBENZOPHENONE Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-BROMO-3',4'-DIFLUOROBENZOPHENONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	022692-250mg	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	250mg	￡92.00	2022-03-01
Fluorochem	022692-1g	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	1g	￡273.00	2022-03-01
Fluorochem	022692-5g	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	5g	￡691.00	2022-03-01
Fluorochem	022692-25g	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	25g	￡2295.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1433590-1g	(3-Bromophenyl)(3,4-difluorophenyl)methanone	844879-35-2	95+%	1g	￥2593.00	2024-07-28
abcr	AB166696-1 g	3-Bromo-3',4'-difluorobenzophenone; 97%	844879-35-2		1 g	€414.00	2023-07-20
abcr	AB166696-5 g	3-Bromo-3',4'-difluorobenzophenone; 97%	844879-35-2		5 g	€979.80	2023-07-20
A2B Chem LLC	AC39502-250mg	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	250mg	$98.00	2024-04-19
A2B Chem LLC	AC39502-1g	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	1g	$293.00	2023-12-30
1PlusChem	1P0055F2-250mg	3-Bromo-3',4'-difluorobenzophenone	844879-35-2	97%	250mg	$102.00	2025-02-21

3-BROMO-3',4'-DIFLUOROBENZOPHENONE Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:844879-35-2)3-BROMO-3',4'-DIFLUOROBENZOPHENONE

Order Number:A840816

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:51

Price ($):261.0

Email:sales@amadischem.com

Product Official Link

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